Cas no 872036-64-1 (Insulin alpha-chain (1-13))

• Product Name: Insulin alpha-chain (1-13)
• CAS No: 872036-64-1
• MF: C₆₆H₁₁₈N₂₀O₂₂S₃
• MW: 1639.95893144608
• CID: 4755731
• Update Time: 2025-10-28

Insulin alpha-chain (1-13) Chemical and Physical Properties

Names and Identifiers

• L-Lysyl-L-arginylglycyl-L-isoleucyl-L-valyl-L-α-glutamyl-L-glutaminyl-L-cysteinyl-L-cysteinyl-L-threonyl-L-seryl-L-isoleucyl-L-cysteinyl-L-seryl-L-leucine (ACI)
• 1896: PN: WO2017120222 SEQID: 1937 claimed protein
• 24: PN: WO2006007667 SEQID: 25 unclaimed sequence
• Insulin alpha-chain (1-13)

• Inchi： 1S/C66H118N20O22S3/c1-10-32(7)49(83-46(91)24-73-53(95)36(16-14-22-72-66(70)71)74-52(94)35(68)15-12-13-21-67)63(105)84-48(31(5)6)61(103)76-38(18-20-47(92)93)54(96)75-37(17-19-45(69)90)55(97)80-42(27-109)59(101)81-44(29-111)60(102)86-51(34(9)89)64(106)79-41(26-88)57(99)85-50(33(8)11-2)62(104)82-43(28-110)58(100)78-40(25-87)56(98)77-39(65(107)108)23-30(3)4/h30-44,48-51,87-89,109-111H,10-29,67-68H2,1-9H3,(H2,69,90)(H,73,95)(H,74,94)(H,75,96)(H,76,103)(H,77,98)(H,78,100)(H,79,106)(H,80,97)(H,81,101)(H,82,104)(H,83,91)(H,84,105)(H,85,99)(H,86,102)(H,92,93)(H,107,108)(H4,70,71,72)/t32-,33-,34+,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,48-,49-,50-,51-/m0/s1
• InChI Key： FYDGURCBIBOAKM-APVAKISLSA-N
• SMILES： [C@@H](CCC(=O)O)(NC(=O)[C@H](C(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)CNC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@@H](N)CCCCN)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CS)C(=O)N[C@@H](CS)C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@@H](CO)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CS)C(=O)N[C@@H](CO)C(=O)N[C@H](C(=O)O)CC(C)C

Additional information on Insulin alpha-chain (1-13)

Insulin Alpha-Chain (1-13): A Comprehensive Overview

The compound with CAS No. 872036-64-1, commonly referred to as Insulin Alpha-Chain (1-13), is a peptide sequence derived from the alpha chain of insulin. This peptide has garnered significant attention in the scientific community due to its potential applications in diabetes research and therapeutic development. The Insulin Alpha-Chain (1-13) sequence is a critical component of the insulin molecule, playing a pivotal role in its structure and function.

Recent advancements in peptide chemistry and molecular biology have shed new light on the properties of Insulin Alpha-Chain (1-13). Researchers have utilized cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the three-dimensional structure of this peptide. These studies have revealed that the Insulin Alpha-Chain (1-13) adopts a specific conformation that is essential for its interaction with other components of the insulin molecule, particularly the beta chain.

In addition to structural studies, the functional significance of Insulin Alpha-Chain (1-13) has been explored in various experimental models. For instance, scientists have investigated the ability of this peptide to modulate insulin receptor signaling pathways. Preliminary results suggest that Insulin Alpha-Chain (1-13) may influence glucose uptake and metabolism in vitro, highlighting its potential as a lead compound for developing novel diabetes treatments.

The synthesis of Insulin Alpha-Chain (1-13) has also been optimized using solid-phase peptide synthesis (SPPS). This method allows for high-yield production of the peptide with high purity, making it accessible for large-scale research and development. Furthermore, advancements in recombinant DNA technology have enabled the expression of this peptide in bacterial and yeast systems, providing alternative avenues for its production.

From an applications perspective, Insulin Alpha-Chain (1-13) has been utilized as a tool in drug discovery efforts targeting diabetes mellitus. Researchers have explored its potential as a component of next-generation insulin analogs, which aim to improve upon the efficacy and safety of current treatments. These analogs are designed to mimic or enhance the natural function of insulin while minimizing adverse effects such as hypoglycemia.

Moreover, recent studies have delved into the role of Insulin Alpha-Chain (1-13) in understanding insulin resistance, a hallmark of type 2 diabetes. By examining how this peptide interacts with cellular components involved in insulin signaling, scientists hope to identify novel therapeutic targets for addressing this complex metabolic disorder.

In conclusion, Insulin Alpha-Chain (1-13) represents a valuable molecule for advancing our understanding of insulin biology and developing innovative therapies for diabetes. With ongoing research leveraging state-of-the-art methodologies, this peptide continues to be a focal point in both academic and industrial settings.